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Compound of Interest

4-Tert-butyl-2-
Compound Name:
(hydroxymethyl)phenol

Cat. No.: B1203067

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 4-tert-butyl-
2-(hydroxymethyl)phenol. Due to the limited availability of direct studies on this specific
molecule, this guide synthesizes data from structurally similar compounds, including alkylated
phenols, phenolic resins, and other phenolic antioxidants. The information presented herein is
intended to serve as a valuable resource for researchers and professionals engaged in the
development and handling of this compound.

Executive Summary

4-tert-butyl-2-(hydroxymethyl)phenol is a bifunctional molecule incorporating both a
sterically hindered phenol and a primary alcohol. This structure suggests its potential utility as
an antioxidant, a monomer for polymerization, and an intermediate in organic synthesis.
Understanding its thermal stability is paramount for safe handling, storage, and application,
particularly in processes requiring elevated temperatures. This guide covers key aspects of its
thermal behavior, including anticipated decomposition pathways and methodologies for its
analysis.

Physicochemical Properties

A summary of the key physicochemical properties of 4-tert-butyl-2-(hydroxymethyl)phenol
and related compounds is presented in Table 1. These properties are essential for interpreting
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its thermal behavior.

4-tert-butyl-2-

2,6-di-tert-butyl-4-

Property (hydroxymethyl)ph  4-tert-butylphenol methylphenol

enol (BHT)
Molecular Formula C11H1602 C10H140 C15H240
Molecular Weight 180.24 g/mol 150.22 g/mol 220.35 g/mol
Melting Point Not reported 99-101 °C 70-73 °C
Boiling Point Not reported 236-238 °C 265 °C

Thermal Decomposition Analysis

The thermal stability of phenolic compounds is typically investigated using techniques such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific

data for 4-tert-butyl-2-(hydroxymethyl)phenol is not readily available, the expected thermal

behavior can be inferred from studies on analogous compounds.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For phenolic

compounds, this technique is used to determine the onset of decomposition and the

temperature ranges of different degradation steps.

Table 2: Representative TGA Data for Related Phenolic Compounds

Onset of
Decomposition Major Mass Loss
Compound ] ] Reference
(Nitrogen Region
Atmosphere)
Phenolic Resin ~150-200 °C 300-500 °C [1]
4-tert-butylphenol ~142 °C 142-204 °C [2]
BHT ~150 °C 150-250 °C [3]
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Based on this data, it is anticipated that 4-tert-butyl-2-(hydroxymethyl)phenol will exhibit an
onset of thermal degradation in the range of 140-200 °C. The initial mass loss is likely
associated with the decomposition of the hydroxymethyl group, followed by the degradation of
the alkylated phenol backbone at higher temperatures.

Differential Scanning Calorimetry (DSC)

DSC is employed to measure the heat flow associated with thermal transitions in a material.
For 4-tert-butyl-2-(hydroxymethyl)phenol, DSC can be used to determine its melting point
and any exothermic or endothermic events related to decomposition.

Table 3: Representative DSC Data for a Related Phenolic Compound

Decomposition

Melting Point
Compound (Exotherm/Endothe Reference
(Endotherm)
rm)
175.54 °C
4-tert-butylphenol 102.55 °C [2]
(Endotherm)

The decomposition of phenolic compounds can be either endothermic or exothermic,
depending on the specific reaction pathways and the atmosphere.

Proposed Thermal Decomposition Pathway

The thermal degradation of 4-tert-butyl-2-(hydroxymethyl)phenol is likely to proceed through
a multi-step mechanism involving the hydroxymethyl group and the tert-butyl group. A plausible
decomposition pathway is illustrated below.
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Proposed Thermal Decomposition Pathway
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Caption: Proposed thermal decomposition pathway for 4-tert-butyl-2-(hydroxymethyl)phenol.
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This proposed pathway involves initial dehydration of the hydroxymethyl group, potentially
leading to the formation of a reactive quinone methide intermediate. Subsequent fragmentation
could yield 4-tert-butylphenol and formaldehyde. At higher temperatures, dealkylation of the
tert-butyl group is also a likely degradation route, ultimately leading to a char residue.

Experimental Protocols

The following are generalized experimental protocols for the thermal analysis of 4-tert-butyl-2-
(hydroxymethyl)phenol.

Thermogravimetric Analysis (TGA) Protocol
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TGA Experimental Workflow
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Caption: A typical experimental workflow for Thermogravimetric Analysis (TGA).
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This protocol outlines the key steps for performing TGA on a phenolic compound. The use of
an inert atmosphere (nitrogen) is crucial to prevent oxidative degradation.

Differential Scanning Calorimetry (DSC) Protocol

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

DSC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. mt.com [mt.com]

3. osti.gov [osti.gov]

« To cite this document: BenchChem. [Thermal Stability of 4-tert-butyl-2-
(hydroxymethyl)phenol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203067#thermal-stability-of-4-tert-butyl-2-
hydroxymethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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